![molecular formula C18H15ClN2O3 B2438911 Methyl {[6-amino-2-(4-chlorophenyl)quinolin-4-yl]oxy}acetate CAS No. 1030120-78-5](/img/structure/B2438911.png)
Methyl {[6-amino-2-(4-chlorophenyl)quinolin-4-yl]oxy}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl {[6-amino-2-(4-chlorophenyl)quinolin-4-yl]oxy}acetate, also known as Methyl AC-42, is a small molecule inhibitor that has been developed as a potential therapeutic agent for various diseases. This compound has shown promising results in preclinical studies, and its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed below.
Scientific Research Applications
Synthesis and Biological Activity
Antimicrobial and Mosquito Larvicidal Activity : A series of compounds related to Methyl {[6-amino-2-(4-chlorophenyl)quinolin-4-yl]oxy}acetate have shown good antibacterial and antifungal activity, as well as mosquito larvicidal activity against Culex quinquefasciatus (Rajanarendar et al., 2010).
Anticonvulsant Agents : Certain derivatives of this compound have been synthesized for potential use as anticonvulsant agents (Pawar et al., 2011).
Chemical Transformations and Synthesis
Synthesis of Various Derivatives : There is research on the synthesis of various derivatives of this compound for different applications, including as intermediates in organic synthesis (Saeed et al., 2014).
Photovoltaic Properties : Derivatives of this compound have been studied for their photovoltaic properties and applications in organic-inorganic photodiode fabrication (Zeyada et al., 2016).
Catalysts and Inhibitors
Farnesyl Protein Transferase Inhibitor : A compound structurally related to this compound, R115777, has been identified as a potent and selective inhibitor of farnesyl protein transferase with significant antitumor effects, currently in phase III clinical evaluation (Venet et al., 2003).
Copper Corrosion Inhibitors : Certain quinoxalines derivatives, related to this compound, have been evaluated as corrosion inhibitors for copper in nitric acid media (Zarrouk et al., 2014).
Mechanism of Action
Target of Action
Methyl {[6-amino-2-(4-chlorophenyl)quinolin-4-yl]oxy}acetate is a quinoline derivative . Quinoline derivatives are known to have a wide range of biological targets, including antimalarial , antimicrobial , antimycobacterial , antidepressant , anticonvulsant , antiviral , anticancer , antihypertensive , platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory , antiinflammatory , antioxidant , and anti-human immunodeficiency virus (HIV) agents
Mode of Action
The mode of action of quinoline derivatives depends on the specific derivative and its target. For example, some quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death . .
Biochemical Pathways
The biochemical pathways affected by quinoline derivatives can vary widely depending on the specific derivative and its target. For example, some quinoline derivatives may affect pathways related to DNA synthesis, leading to bacterial death . .
Properties
IUPAC Name |
methyl 2-[6-amino-2-(4-chlorophenyl)quinolin-4-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3/c1-23-18(22)10-24-17-9-16(11-2-4-12(19)5-3-11)21-15-7-6-13(20)8-14(15)17/h2-9H,10,20H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBVROIBQXFNHRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=CC(=NC2=C1C=C(C=C2)N)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.